(2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone
Overview
Description
(2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic compound that is known to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
The mechanism of action of (2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone is not fully understood, but it is believed to act on various receptors and enzymes in the body. It has been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin, and to inhibit the activity of certain enzymes, such as acetylcholinesterase.
Biochemical and Physiological Effects:
(2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone has a wide range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and neuroprotective effects. It has also been shown to have potential anti-cancer effects, as well as effects on the cardiovascular and immune systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone in lab experiments is its versatility. It can be used in a variety of different assays and experiments, and its effects can be easily measured and quantified. However, one of the limitations of using this compound is its potential toxicity, which can vary depending on the specific experimental conditions.
Future Directions
There are many potential future directions for research on (2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone. Some possible areas of investigation include its potential therapeutic effects in the treatment of neurodegenerative diseases, its effects on the immune system, and its potential as a tool for studying the mechanisms of cancer development and progression. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects and toxicity.
Synthesis Methods
The synthesis of (2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone involves a multi-step process that requires specialized equipment and expertise. The first step involves the preparation of 3-methylthiophene-2-carboxylic acid, which is then reacted with 2-ethylmorpholine to form the intermediate product. This intermediate is then reacted with a suitable reagent to form the final product, (2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone.
Scientific Research Applications
(2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone has been used in a variety of scientific research applications, including studies on the central nervous system, cardiovascular system, and immune system. It has been shown to have potential therapeutic effects in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
(2-ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2S/c1-3-10-8-13(5-6-15-10)12(14)11-9(2)4-7-16-11/h4,7,10H,3,5-6,8H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JIUMOFBUXSXDCH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CN(CCO1)C(=O)C2=C(C=CS2)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Ethylmorpholin-4-yl)-(3-methylthiophen-2-yl)methanone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(3,4-Dichlorobenzoyl)pyrrolidin-2-yl]-piperidin-1-ylmethanone](/img/structure/B7517532.png)
